Cas no 1323140-59-5 ((Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide
• CAS No: 1323140-59-5
• MF: C₂₂H₂₃ClN₂O₂
• MW: 382.883224725723
• MDL: MFCD29037401
• CID: 2600924
• PubChem ID: 56683611
• Update Time: 2025-07-08

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide
• AK173110
• N-[(Z)-2-chloro-2-(o-tolyl)-1-(piperidine-1-carbonyl)vinyl]benzamide
• CHEMBL1807362
• DS-8223
• Benzamide, N-[(1Z)-2-chloro-2-(2-methylphenyl)-1-(1-piperidinylcarbonyl)ethenyl]-
• N-[(Z)-1-chloro-1-(2-methylphenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• 1323140-59-5
• CS-0152986
• YCC14059
• AKOS025395841
• MFCD29037401

• MDL： MFCD29037401
• Inchi： 1S/C22H23ClN2O2/c1-16-10-6-7-13-18(16)19(23)20(22(27)25-14-8-3-9-15-25)24-21(26)17-11-4-2-5-12-17/h2,4-7,10-13H,3,8-9,14-15H2,1H3,(H,24,26)/b20-19-
• InChI Key： SIQXMIUJAVECCG-VXPUYCOJSA-N
• SMILES： Cl/C(/C1C=CC=CC=1C)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 382.1448057g/mol
• Monoisotopic Mass: 382.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.5

Experimental Properties

• Boiling Point: 602.6°C at 760 mmHg

(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide

Compound CAS No. 1323140-59-5: (Z)-N-(1-Chloro-3-Oxo-3-(Piperidin-1-Yl)-1-(O-Tolyl)Prop-1-En-2-Yl)Benzamide

The compound with CAS No. 1323140-59-5, known as (Z)-N-(1-Chloro-3-Oxo-3-(Piperidin-1-Yl)-1-(O-Tolyl)Prop-1-En-2-Yl)Benzamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a benzamide group attached to a substituted propenyl chain, which includes a chloro group, a piperidine ring, and an o-tolyl substituent. The stereochemistry at the double bond (Z configuration) plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of such stereo-specific compounds in enhancing the efficacy of pharmaceutical agents by optimizing their interactions with biological targets.

One of the most notable aspects of this compound is its potential as a building block in drug design. The presence of the piperidine ring introduces significant flexibility and hydrogen bonding capabilities, which are essential for interactions with biological molecules such as enzymes and receptors. Additionally, the o-tolyl group contributes to the molecule's hydrophobicity, which can be advantageous in designing drugs with optimal pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Its solubility characteristics have also been optimized through careful design, ensuring compatibility with various solvent systems used in both laboratory and industrial settings.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule significantly influences its electronic properties, which could be harnessed in developing novel optoelectronic materials.

Moreover, preliminary biological assays have demonstrated promising activity against certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential further.

In conclusion, CAS No. 1323140-59-5 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations within the chemical sciences.